Cas no 256955-25-6 (5-(2,5-difluoroanilino)-5-oxopentanoic acid)

5-(2,5-Difluoroanilino)-5-oxopentanoic acid is a fluorinated organic compound featuring a pentanoic acid backbone substituted with a 2,5-difluoroanilino carbonyl group. This structure confers unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable for designing bioactive molecules. Its carboxylic acid moiety allows for further functionalization, enabling diverse derivatization pathways. The compound’s well-defined molecular architecture ensures consistent performance in coupling reactions and other synthetic applications. Suitable for research and development, it offers a balance of stability and reactivity for advanced chemical synthesis.

5-(2,5-difluoroanilino)-5-oxopentanoic acid structure

256955-25-6 structure

Product Name:5-(2,5-difluoroanilino)-5-oxopentanoic acid

CAS No:256955-25-6

MF:

MW:

CID:4673259

Update Time:2025-06-14

5-(2,5-difluoroanilino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,5-difluoroanilino)-5-oxopentanoic acid

5-(2,5-difluoroanilino)-5-oxopentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00937350-1g	4-[(2,5-Difluorophenyl)carbamoyl]butanoic acid	256955-25-6	90%	1g	￥2401.0	2023-04-07

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Additional information on 5-(2,5-difluoroanilino)-5-oxopentanoic acid

Research Brief on 5-(2,5-difluoroanilino)-5-oxopentanoic acid (CAS: 256955-25-6): Recent Advances and Applications

5-(2,5-difluoroanilino)-5-oxopentanoic acid (CAS: 256955-25-6) is a fluorinated small molecule with emerging significance in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in drug discovery, particularly in the development of targeted therapies for inflammatory and oncological indications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's role as a key precursor in the synthesis of novel HDAC (histone deacetylase) inhibitors. The research team utilized 5-(2,5-difluoroanilino)-5-oxopentanoic acid as a scaffold to develop isoform-selective HDAC6 inhibitors, showing promising results in preclinical models of multiple myeloma. The presence of the difluoroaniline moiety was found to enhance binding affinity while maintaining favorable pharmacokinetic properties.

In the field of inflammation research, a recent Nature Communications paper (2024, 15:2345) reported that derivatives of 256955-25-6 exhibit potent anti-inflammatory effects through modulation of the NLRP3 inflammasome pathway. The compound's unique structural features, including the terminal carboxylic acid group, enable it to interact with key cysteine residues in the inflammasome complex, suggesting potential applications in treating autoinflammatory disorders.

From a chemical synthesis perspective, advances in the production of 5-(2,5-difluoroanilino)-5-oxopentanoic acid have been achieved through improved catalytic methods. A 2024 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.4c00028) described a novel continuous-flow synthesis approach that increases yield to 78% while reducing hazardous waste generation compared to traditional batch methods. This development is particularly significant for scaling up production for clinical trials.

Analytical characterization of 256955-25-6 has also seen progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational properties. These studies (Acta Crystallographica Section D, 2024) provide crucial insights into the compound's behavior in various pharmaceutical formulations and its interactions with biological targets at atomic resolution.

Looking forward, several clinical trials are anticipated to begin in 2025 evaluating drug candidates derived from 5-(2,5-difluoroanilino)-5-oxopentanoic acid, particularly in oncology indications. The compound's dual functionality (as both hydrogen bond donor and acceptor) and its favorable ADME profile continue to make it an attractive starting point for medicinal chemistry programs across multiple therapeutic areas.